Cas no 56464-52-9 (ACETONITRILE, [(1-METHYL-3-OXO-1-BUTENYL)AMINO]-)

• Product Name: ACETONITRILE, [(1-METHYL-3-OXO-1-BUTENYL)AMINO]-
• CAS No: 56464-52-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 3343585
• PubChem ID: 73844541
• Update Time: 2025-04-21

ACETONITRILE, [(1-METHYL-3-OXO-1-BUTENYL)AMINO]- Chemical and Physical Properties

Names and Identifiers

• ACETONITRILE, [(1-METHYL-3-OXO-1-BUTENYL)AMINO]-
• DTXSID501229616
• SCHEMBL9206174
• 2-[(1-Methyl-3-oxo-1-buten-1-yl)amino]acetonitrile
• 56464-52-9

• Inchi： 1S/C7H10N2O/c1-6(5-7(2)10)9-4-3-8/h5,9H,4H2,1-2H3
• InChI Key： FLNFYJRXTFUVRE-UHFFFAOYSA-N
• SMILES： O=C(C)C=C(C)NCC#N

Computed Properties

• Exact Mass: 138.079312947Da
• Monoisotopic Mass: 138.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9Ų